2-Bromo-1-(octahydro-inden-2-yl)-ethanone

• Molecular Formula: C11H17BrO
• Molecular Weight: 245.16 g/mol
• IUPAC Name: 1-(2,3,3a,4,5,6,7,7a-octahydro-1H-inden-2-yl)-2-bromoethanone
• InChI: InChI=1S/C11H17BrO/c12-7-11(13)10-5-8-3-1-2-4-9(8)6-10/h8-10H,1-7H2
• InChI Key: RPHDNZDNANSMOC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CC(CC2C1)C(=O)CBr

Description

2-Bromo-1-(octahydro-inden-2-yl)-ethanone is a useful research compound. Its molecular formula is C11H17BrO and its molecular weight is 245.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Octahydro-indene-2-carboxylic acid (490 mg, 2.92 mmol) was treated with MeLi following a method analogous to General Procedure A1 to produce the corresponding methyl ketone. The methyl ketone in MeOH was then treated with pyrrolidone hydrotribromide following a method analogous to General Procedure B1 to produce 2-bromo-1-(octahydro-inden-2-yl)-ethanone (600 mg, 84% overall crude yield). The above obtained bromoketone (150 mg, 0.61 mmol) was treated with 3-[1-(5-methyl-thiophen-2-ylmethyl)-thioureido]-propionic acid tert-butyl ester (150 mg) following a method analogous to General Procedure C to produce the aminothiazole propionic acid ester: 3-{(5-methyl-thiophen-2-ylmethyl)-[4-(octahydro-inden-2-yl)-thiazol-2-yl]-amino}-propionic acid tert-butyl ester.